Cas no 1346605-29-5 (Hydroxymethyl Tolperisone-d10 Hydrochloride)

• Product Name: Hydroxymethyl Tolperisone-d10 Hydrochloride
• CAS No: 1346605-29-5
• MF: C₁₆H₂₄ClNO₂
• MW: 307.881880760193
• CID: 4553503
• Update Time: 2025-05-20

Hydroxymethyl Tolperisone-d10 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydroxymethyl Tolperisone-d10 Hydrochloride
• 3-(2,2,3,3,4,4,5,5,6,6-decadeuteriopiperidin-1-yl)-1-[4-(hydroxymethyl)phenyl]-2-methylpropan-1-one:hydrochloride

• Inchi： 1S/C16H23NO2.ClH/c1-13(11-17-9-3-2-4-10-17)16(19)15-7-5-14(12-18)6-8-15;/h5-8,13,18H,2-4,9-12H2,1H3;1H/i2D2,3D2,4D2,9D2,10D2;
• InChI Key： YIUNODKPGACPCZ-GUIXEBJPSA-N
• SMILES： C(C1=CC=C(CO)C=C1)(=O)C(C)CN1C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H].[H]Cl

Additional information on Hydroxymethyl Tolperisone-d10 Hydrochloride

Recent Advances in Hydroxymethyl Tolperisone-d10 Hydrochloride (CAS: 1346605-29-5): A Comprehensive Research Brief

Hydroxymethyl Tolperisone-d10 Hydrochloride (CAS: 1346605-29-5) is a deuterated derivative of tolperisone, a centrally acting muscle relaxant. This compound has garnered significant attention in recent years due to its potential applications in pharmacokinetic studies, drug metabolism research, and as an internal standard in analytical chemistry. The deuterium labeling at ten positions enhances its stability and makes it particularly useful for mass spectrometry-based quantification, minimizing interference from endogenous compounds.

Recent studies have focused on the synthesis and characterization of Hydroxymethyl Tolperisone-d10 Hydrochloride, with an emphasis on optimizing its purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been employed to validate its structural integrity and isotopic enrichment. These efforts are critical for ensuring the reliability of this compound in preclinical and clinical research settings.

One of the key findings from recent research is the compound's utility in studying the pharmacokinetics of tolperisone in human subjects. By using Hydroxymethyl Tolperisone-d10 Hydrochloride as an internal standard, researchers have achieved more accurate and reproducible measurements of tolperisone and its metabolites in biological matrices. This has significant implications for understanding the drug's absorption, distribution, metabolism, and excretion (ADME) profile, which is essential for optimizing dosing regimens and minimizing adverse effects.

In addition to its role in pharmacokinetic studies, Hydroxymethyl Tolperisone-d10 Hydrochloride has also been investigated for its potential in drug-drug interaction studies. Recent in vitro experiments have demonstrated its ability to serve as a probe substrate for cytochrome P450 enzymes, particularly CYP2D6 and CYP3A4. These enzymes play a crucial role in the metabolism of many drugs, and understanding their interactions with tolperisone can help predict and mitigate potential adverse effects in polypharmacy scenarios.

Another area of interest is the application of Hydroxymethyl Tolperisone-d10 Hydrochloride in forensic toxicology. Its deuterated structure allows for unambiguous identification and quantification of tolperisone in complex biological samples, such as blood and urine. This is particularly valuable in cases of suspected drug overdose or poisoning, where rapid and accurate detection is critical for patient management and legal proceedings.

Despite these advancements, challenges remain in the large-scale production and commercialization of Hydroxymethyl Tolperisone-d10 Hydrochloride. Recent efforts have focused on developing more cost-effective and scalable synthetic routes, as well as improving the compound's stability under various storage conditions. These developments are expected to facilitate broader adoption of this valuable research tool in both academic and industrial settings.

In conclusion, Hydroxymethyl Tolperisone-d10 Hydrochloride (CAS: 1346605-29-5) represents a versatile and indispensable tool in modern chemical and biomedical research. Its applications span pharmacokinetics, drug metabolism, forensic toxicology, and beyond. Ongoing research and technological advancements are likely to further expand its utility, solidifying its role as a cornerstone in the study of tolperisone and related compounds.